Cas no 36913-39-0 (N-Methyl-4-phenylpyridinium Iodide)

MPP+ iodide It's a neurotoxin MPTP A kind ofToxicmetabolite,By selectively destroying dopaminergic neurons in the substantia nigra,Cause parkinsonism symptoms in animal models.MPP+ iodide Taken up by dopamine transporters into dopaminergic neurons,By affecting the respiratory chain complex I Exert neurotoxic effects on mitochondria.MPP+ iodide Also 5-Serotonin transporter (SERT) Of high affinity substrates.

N-Methyl-4-phenylpyridinium Iodide structure

36913-39-0 structure

Product Name:N-Methyl-4-phenylpyridinium Iodide

CAS No:36913-39-0

Molecular Formula:C₁₁H₁₀N+^.I-

Molecular Weight:283.1078

MDL:MFCD00055096

CID:308310

PubChem ID:24893235

N-Methyl-4-phenylpyridinium Iodide Properties

Names and Identifiers

- Pyridinium,1-methyl-4-phenyl-, iodide (1:1)
- MPP+ iodide
- N-Methyl-4-phenylpyridinium Iodide
- 1-Methyl-4-phenylpyridinium iodide
- N-Methyl-4-phenylpyr
- s6301
- Q27284640
- MPP iodide
- SCHEMBL2203363
- AKOS030254849
- MPP+ iodide, >=98% (HPLC), powder
- 1-Methyl-4-phenylpyridin-1-iumiodide
- 1-methyl-4-phenylpyridin-1-ium;iodide
- D95477
- FT-0672163
- Cyperquat iodide
- MFCD00055096
- FT-0672164
- 36913-39-0
- HY-W008719
- MPP+ (iodide)
- CHEMBL271379
- UNII-N708D004VE
- Pyridinium, 1-methyl-4-phenyl-, iodide (1:1)
- N708D004VE
- N-Methyl-4-phenylpyridiniumIodide
- DTXSID40880040
- CS-W009435
- 1-Methyl-4-phenylpyridin-1-ium iodide
- Pyridinium, 1-methyl-4-phenyl-, iodide
- RFDFRDXIIKROAI-UHFFFAOYSA-M
- DB-255801
- +Expand
- MDL： MFCD00055096
- InChIKey： RFDFRDXIIKROAI-UHFFFAOYSA-M
- Inchi： InChI=1S/C12H12N.HI/c1-13-9-7-12(8-10-13)11-5-3-2-4-6-11;/h2-10H,1H3;1H/q+1;/p-1
- SMILES： C[N+]1=CC=C(C=C1)C2=CC=CC=C2.[I-]

Computed Properties

Exact Mass: 272.9071
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 297.00145g/mol
Heavy Atom Count: 14
Complexity: 141
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 2
Topological Polar Surface Area: 3.9Å²

Experimental Properties

PSA: 14.1
Solubility: 0.1 M HCl: soluble
Sensitiveness: Sensitive to light and humidity

N-Methyl-4-phenylpyridinium Iodide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00CAEI-25mg	MPP+ IODIDE	36913-39-0	95%	25mg	$65.00	2024-05-04
A2B Chem LLC	AF72554-50mg	MPP+ IODIDE	36913-39-0	≥98%	50mg	$44.00	2024-04-20
Aaron	AR00CAMU-25mg	MPP+ IODIDE	36913-39-0		25mg	$46.00
abcr	AB562918-25 mg	MPP+ iodide, 98%; .	36913-39-0	98%	25mg	€144.40	2023-06-14
Ambeed	A984855-50mg	1-Methyl-4-phenylpyridin-1-ium iodide	36913-39-0	97%	50mg	$48.0	2024-07-19
Axon Medchem	4004-100mg	MPP+ iodide	36913-39-0	100%	100mg	€90.00	2024-05-21
Chemenu	CM519071-50mg	1-Methyl-4-phenylpyridin-1-ium iodide	36913-39-0	97%	50mg	$94	2022-06-11
ChemScence	CS-W009435-100mg	MPP+ iodide	36913-39-0	99.93%	100mg	$200.0	2022-04-27
eNovation Chemicals LLC	Y1055334-100mg	MPP+ IODIDE	36913-39-0	95%	100mg	$215	2022-09-07
MedChemExpress	HY-W008719-10mM*1 mL in DMSO	MPP+ iodide	36913-39-0	99.93%	10mM*1 mL in DMSO	￥2200

N-Methyl-4-phenylpyridinium Iodide Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:36913-39-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Macklin Biochemical Co., Ltd

Audited Supplier

(CAS:36913-39-0)

MR./MRS.:SHEN JING LI

Phone:15221275939

Email:shenlinxing@macklin.cn

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:36913-39-0)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:36913-39-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

N-Methyl-4-phenylpyridinium Iodide Related Literature

1. Retracted Article: Knockdown of NEAT1 ameliorated MPP+-induced neuronal damage by sponging miR-221 in SH-SY5Y cells

Lijiao Geng,Jun Zhao,Wei Liu,Yong Chen RSC Adv. 2019 9 25257
2. 2,3,5,4′-Tetrahydroxystilbene-2-O-β-d-glucoside attenuates MPP+/MPTP-induced neurotoxicity in vitro and in vivo by restoring the BDNF-TrkB and FGF2-Akt signaling axis and inhibition of apoptosis

Yun Yu,Xiu-Yuan Lang,Xi-Xi Li,Run-Ze Gu,Qing-Shan Liu,Rongfeng Lan,Xiao-Yan Qin Food Funct. 2019 10 6009
3. Metal-free reduction of unsaturated carbonyls, quinones, and pyridinium salts with tetrahydroxydiboron/water

Henian Peng,Tiejun Li,Duanshuai Tian,He Yang,Guangqing Xu,Wenjun Tang Org. Biomol. Chem. 2021 19 4327
4. Development of non-viral vectors for neuronal-targeted delivery of CRISPR-Cas9 RNA-proteins as a therapeutic strategy for neurological disorders

Karim E. Shalaby,Mustapha Aouida,Vijay Gupta,Houari Abdesselem,Omar M. A. El-Agnaf Biomater. Sci. 2022 10 4959
5. Phosphorylation dependent α-synuclein degradation monitored by in-cell NMR

Wenwen Zheng,Zeting Zhang,Yansheng Ye,Qiong Wu,Maili Liu,Conggang Li Chem. Commun. 2019 55 11215
6. Visible light-induced synthesis of (Z)-β-iodoenamides from N-vinyl amides mediated by the ion pair charge transfer state

Rui Sun,Xiao Yang,Yi-Cen Ge,Xue-Li Zheng,Mao-Lin Yuan,Rui-Xiang Li,Hai-Yan Fu,Hua Chen Org. Chem. Front. 2022 9 1975
7. Chromatographic separation of peptides and proteins for characterization of proteomes

Yu Liang,Lihua Zhang,Yukui Zhang Chem. Commun. 2023 59 270

36913-39-0 (N-Methyl-4-phenylpyridinium Iodide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:36913-39-0)N-Methyl-4-phenylpyridinium Iodide

Purity:99%

Quantity:1g

Price($):330.0